3-Methyl-[1,2,4]triazolo[4,3-a]pyridin-7-amine;dihydrochloride

• IUPAC Name: 3-methyl-[1,2,4]triazolo[4,3-a]pyridin-7-amine;dihydrochloride
• InChI: InChI=1S/C7H8N4.2ClH/c1-5-9-10-7-4-6(8)2-3-11(5)7;;/h2-4H,8H2,1H3;2*1H
• InChI Key: OXONCJIVTPPAGK-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C2N1C=CC(=C2)N.Cl.Cl
• Molecular Formula: C7H10Cl2N4
• Molecular Weight: 221.08 g/mol
• CAS No.: 2470439-40-6

Description

3-Methyl-[1,2,4]triazolo[4,3-a]pyridin-7-amine;dihydrochloride is a useful research compound. Its molecular formula is C7H10Cl2N4 and its molecular weight is 221.09. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Heterocyclic Compounds

Researchers have developed methods for synthesizing a diverse array of heterocyclic compounds, including 1,2,3-triazolo[4,5-b]pyridines and pyrazolo[4,3-b]pyridines, through cyanoacetylation reactions followed by cyclization processes. These methods demonstrate the versatility of triazolopyridine derivatives in generating complex molecular structures, which could have implications for drug design and materials science (Ibrahim et al., 2011).

Molecular and Crystal Structure Analysis

The molecular and crystal structure of similar compounds has been analyzed, revealing their potential for forming stable crystal structures with specific geometries. Such structural analyses are crucial for understanding the physical properties of these compounds and their interactions in biological systems (Dolzhenko et al., 2011).

Development of Antimicrobial Agents

Some derivatives of triazolopyridines have shown moderate to weak fungicidal and insecticidal activities. This suggests potential applications in developing new antimicrobial agents for agricultural and public health purposes (Chen & Shi, 2008).

Synthesis of Novel Heterocyclic Systems

Research has focused on the synthesis of novel heterocyclic systems, including [1,2,3]triazolo[4,5-d][1,2,4]triazolo[4,3-a]pyrimidine derivatives. These efforts highlight the continuous search for new molecules with unique structures and potential functionalities (Mozafari et al., 2016).

Exploration of Antitumor Activities

Studies have also explored the antitumor activities of substituted triazolopyrimidin-sulfonamides, revealing their potential to inhibit the growth of various cancer cell lines. This highlights the therapeutic potential of triazolopyridine derivatives in oncology (Hafez & El-Gazzar, 2009).